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Compound of Interest

Compound Name: 5-Azaspiro[2.4]heptane

Cat. No.: B041849 Get Quote

Core Structure and Numbering
The 5-azaspiro[2.4]heptane ring system consists of a cyclopropane ring fused to a pyrrolidine

ring at the C4 position of the pyrrolidine. The standard numbering convention for this scaffold,

which will be used throughout this guide, is illustrated below:
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To cite this document: BenchChem. [1H and 13C NMR data for 5-Azaspiro[2.4]heptane
derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041849#1h-and-13c-nmr-data-for-5-azaspiro-2-4-
heptane-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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